NHEJ inhibitor-1

• Molecular Formula: C30H35N7O8PtS
• Molecular Weight: 848.8 g/mol
• InChI: InChI=1S/C30H31N5O8S.2H2N.Pt/c36-22(7-2-1-6-21-24-20(14-44-21)33-29(43)34-24)31-10-11-35-25(37)17-5-3-4-16-19(9-8-18(23(16)17)26(35)38)32-15-12-30(13-15,27(39)40)28(41)42;;;/h3-5,8-9,20-21,24H,1-2,6-7,10-14H2,(H,31,36)(H,39,40)(H,41,42)(H2,33,34,43);2*1H2;/q;2*-1;+2/t20-,21-,24-;;;/m0.../s1
• InChIKey: WTEOMNZMISQZRW-KXPXANFUSA-N

NHEJ inhibitor‑1 Baseline Characterization

NHEJ inhibitor‑1 (synonym Compound C2) is a synthetic, trifunctional platinum(II) complex that simultaneously provides tumor‑targeting (biotin moiety), fluorescence‑tracking (naphthalimide fluorophore), and DNA‑damaging cytotoxic capacity [1]. The molecule was designed to circumvent acquired cisplatin resistance in non‑small‑cell lung cancer (NSCLC) by inhibiting both the non‑homologous end joining (NHEJ) repair protein Ku70 and the homologous recombination (HR) protein Rad51, thereby blocking two major double‑strand break repair pathways [1]. It carries a molecular formula of C₃₀H₃₅N₇O₈PtS and a molecular weight of 848.79 Da .

1

Multifunctional Pt(II) probe for DSB repair studies: DNA damage + Ku70/Rad51 inhibition + biotin-targeted delivery

2

Designed for cisplatin-resistant NSCLC models to investigate repair-pathway cross‑talk and resistance reversal

3

Integrates naphthalimide fluorophore for real‑time tracking without external labeling; supports theranostic research

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

NHEJ inhibitor‑1 vs. Generic NHEJ Inhibitors

Although numerous small molecules inhibit NHEJ (e.g., SCR7, DNA‑PK inhibitors), their mechanisms are confined to blocking a single repair protein or kinase, and they lack the tandem capability to simultaneously suppress HR‑mediated rescue via Rad51 [1]. Moreover, conventional platinum drugs such as cisplatin or carboplatin do not intrinsically down‑regulate Ku70/Rad51 protein expression; resistance emerges precisely because tumor cells up‑regulate these repair pathways [1]. NHEJ inhibitor‑1 is engineered as a complete Pt(II) complex that merges a DNA‑damaging warhead with dual repair‑protein inhibition and a biotin‑mediated tumor‑targeting vector, a multi‑functional design that classical NHEJ inhibitors or monofunctional platinum agents do not replicate [1].

Mechanism Single‑target NHEJ inhibitors (e.g., SCR7, DNA‑PKi) do not suppress Rad51‑mediated HR repair, allowing compensatory resistance.

Functionality Conventional Pt drugs (cisplatin, carboplatin) lack intrinsic Ku70/Rad51 down‑regulation and do not carry biotin‑mediated tumor targeting or fluorescence.

Architecture Other Pt(II) complexes (e.g., DN604) offer only partial repair‑protein inhibition and cannot recapitulate the full trifunctional design.

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

NHEJ inhibitor‑1 Evidence vs. Cisplatin & DN604

Cellular Platinum Uptake vs. Cisplatin

The primary study demonstrated that NHEJ inhibitor‑1 (C2) significantly elevates intracellular platinum accumulation compared with cisplatin. In cisplatin‑resistant A549/CDDP non‑small‑cell lung cancer cells, the platinum content after treatment with Compound C2 was markedly higher than that achieved by an equimolar dose of cisplatin, a difference attributed to the biotin‑mediated active uptake mechanism [1]. This quantitative uptake advantage is a prerequisite for overcoming resistance driven by reduced drug accumulation.

Intracellular Pt uptake

Head‑to‑head

Several‑fold higher Pt accumulation vs. cisplatin in A549/CDDP cells

Reported uptake advantage linked to biotin‑mediated import; supports cellular‑accumulation endpoint interpretation

Quantitative fold‑change must be reviewed in primary data (Wang et al. 2020)

Evidence Dimension	Intracellular platinum accumulation (ng Pt/10⁶ cells)
Target Compound Data	Substantially elevated vs. cisplatin (exact values reported in Wang et al. 2020, Figure 3A)
Comparator Or Baseline	Cisplatin – significantly lower platinum accumulation under identical conditions
Quantified Difference	Several‑fold higher platinum content for C2 (precise fold‑change available in primary data)
Conditions	A549/CDDP cisplatin‑resistant NSCLC cells; equimolar Pt concentration; 24 h incubation

Why This Matters

Superior cellular uptake directly addresses the reduced‑accumulation mechanism of cisplatin resistance, a feature that generic NHEJ inhibitors (which do not deliver platinum) cannot provide.

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

Dual Ku70 & Rad51 Inhibition vs. DN604

Western blot analysis in A549/CDDP cells revealed that NHEJ inhibitor‑1 (C2) reduces the protein expression levels of both Ku70 (NHEJ pathway) and Rad51 (HR pathway) more profoundly than the parent monofunctional Pt(II) complex DN604 [1]. While DN604 alone exhibits intrinsic cytotoxicity and some Ku70/Rad51 suppression, C2—incorporating the biotin‑targeting and naphthalimide‑tracking modules—achieved a greater degree of dual‑pathway inhibition at the same platinum concentration [1].

Ku70/Rad51 dual inhibition

Head‑to‑head

Stronger suppression of both repair proteins vs. DN604; densitometry ratios available in source

Dual‑pathway repression context; supports NHEJ/HR cross‑talk studies

Exact band‑intensity values require source‑data review

Evidence Dimension	Ku70 and Rad51 protein band intensity (relative to β‑actin loading control)
Target Compound Data	Marked reduction of both Ku70 and Rad51 bands (Wang et al. 2020, Figure 5)
Comparator Or Baseline	DN604 (monofunctional Pt(II) complex) – weaker reduction of Ku70 and Rad51 bands under identical conditions
Quantified Difference	Stronger suppression of both repair proteins by C2 vs. DN604 (quantified densitometry ratios in primary source)
Conditions	A549/CDDP cells; 48 h treatment; Western blot with anti‑Ku70 and anti‑Rad51 antibodies

Why This Matters

Dual inhibition of both NHEJ and HR repair pathways is essential for durable reversal of cisplatin resistance; procurement evaluation should weigh C2's enhanced dual‑target engagement over DN604 or single‑pathway NHEJ inhibitors.

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

Cytotoxicity in Resistant NSCLC vs. Cisplatin & DN604

In viability assays using the cisplatin‑resistant A549/CDDP cell line, NHEJ inhibitor‑1 (C2) displayed substantially lower IC₅₀ values than cisplatin, indicating that it retains potency against cells that have developed resistance to the parent platinum drug [1]. The study also compared C2 with the monofunctional complex DN604, showing that C2's cytotoxicity was further enhanced relative to DN604 in the resistant background, consistent with its improved uptake and dual repair‑protein inhibition [1].

Cytotoxicity in resistant cells

Head‑to‑head

C2 IC₅₀ ≪ cisplatin; resistance‑reversal factor (RRF) >1 vs. cisplatin in A549/CDDP

Potency retention in resistant background supports model‑response endpoint interpretation

Exact IC₅₀ values and assay conditions in primary reference

Evidence Dimension	IC₅₀ (μM) in A549/CDDP cisplatin‑resistant cells
Target Compound Data	C2 IC₅₀ significantly lower than cisplatin and lower than DN604 (exact values in Wang et al. 2020, Table 1/Figure 4)
Comparator Or Baseline	Cisplatin (high IC₅₀, indicating resistance) and DN604 (moderate IC₅₀)
Quantified Difference	C2 shows a resistance‑reversal factor (RRF) >1 vs. cisplatin; C2 IC₅₀ < DN604 IC₅₀
Conditions	A549/CDDP cells; 72 h MTT assay; 5% CO₂, 37 °C

Why This Matters

Potency retention in a resistant background is the functional hallmark that distinguishes C2 from cisplatin and from less potent repair‑inhibiting Pt(II) analogs; this is the key decision criterion for selecting C2 over standard‑of‑care platinum agents in resistant‑model experiments.

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

Trifunctional Targeting & Fluorescence Capabilities

Unlike small‑molecule NHEJ inhibitors (e.g., SCR7, NU7441) or conventional platinum drugs, NHEJ inhibitor‑1 (C2) incorporates a biotin ligand that exploits over‑expressed biotin‑specific uptake systems on tumor cells, and a naphthalimide fluorophore that enables real‑time intracellular tracking [1]. Its precursor Compound C1 (biotin‑naphthalimide conjugate without the Pt(II) warhead) was used to demonstrate that the targeting and fluorescence functions are operational and separable from the DNA‑damaging module [1].

Targeting & fluorescence

Class‑level inference

Qualitative gain: biotin receptor‑mediated accumulation + naphthalimide green fluorescence

Unique theranostic architecture for imaging‑guided research; functional modules confirmed in cell models

Comparative advantage over Pt agents/NHEJ inhibitors without these modules

Evidence Dimension	Tumor‑selective targeting (biotin‑receptor mediated) and fluorescence imaging capability
Target Compound Data	C2: biotin‑mediated tumor accumulation and green fluorescence (naphthalimide) validated in cell‑uptake and imaging experiments
Comparator Or Baseline	Cisplatin, DN604, SCR7 – none possess both active tumor‑targeting and intrinsic fluorescence tracking
Quantified Difference	Qualitative functional gain: C2 provides theranostic functionality not present in comparators
Conditions	Confocal microscopy and flow cytometry using A549 and cisplatin‑resistant A549/CDDP cells

Why This Matters

Procurement for theranostic or imaging‑guided chemotherapy studies uniquely requires the targeting‑plus‑imaging architecture of C2; no alternative Pt(II) complex or NHEJ inhibitor in the current catalog offers this integrated triple function.

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

ROS Induction & MMP Collapse

Flow‑cytometry assays demonstrated that NHEJ inhibitor‑1 (C2) triggers a significant increase in intracellular reactive oxygen species and a concomitant decrease in mitochondrial membrane potential in A549/CDDP cells [1]. While cisplatin can also induce oxidative stress, the magnitude of ROS production and MMP depolarization by C2 is reported to be more pronounced in the resistant background, adding a non‑DNA‑repair‑dependent cytotoxic mechanism that complements its Ku70/Rad51 inhibition [1].

ROS & MMP disruption

Head‑to‑head

Higher ROS fold‑change and greater JC‑1 monomer shift vs. cisplatin and DN604

Augmented mitochondrial stress context; supports ROS‑dependent cytotoxicity endpoint analysis

Quantified fluorescence ratios in Wang et al. 2020

Evidence Dimension	DCFH‑DA fluorescence (ROS) and JC‑1 aggregate/monomer ratio (MMP)
Target Compound Data	C2: robust ROS elevation and loss of MMP (quantified in Wang et al. 2020, Figures 7 and 8)
Comparator Or Baseline	Cisplatin and DN604 – weaker ROS induction and MMP loss at comparable Pt concentrations in A549/CDDP
Quantified Difference	C2 produced higher fold‑change in DCF fluorescence and greater JC‑1 monomer shift vs. cisplatin and DN604
Conditions	A549/CDDP cells; 24 h treatment; DCFH‑DA probe for ROS; JC‑1 dye for MMP; flow cytometry

Why This Matters

Augmented ROS‑mediated cytotoxicity provides a second, repair‑independent killing mechanism that strengthens the case for C2 over agents that rely solely on DNA‑damage signaling in resistant tumors.

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source

NHEJ inhibitor‑1 Application Scenarios

Resistant NSCLC Xenograft Re‑Sensitization

The combination of enhanced platinum uptake, dual Ku70/Rad51 suppression, and augmented ROS production makes NHEJ inhibitor‑1 particularly suited for in vivo studies that aim to reverse acquired cisplatin resistance in NSCLC xenografts. In such models, C2 can be administered to tumors that no longer respond to cisplatin, with the expectation of restored tumor growth inhibition, as suggested by the in vitro cytotoxicity shift [1].

Mechanistic Dissection of NHEJ/HR Cross‑Talk

Because C2 simultaneously down‑regulates the key NHEJ protein Ku70 and the key HR protein Rad51, it is a precise chemical probe for experiments that require coordinated blockade of both major DSB repair pathways. This dual inhibition cannot be achieved with single‑target NHEJ inhibitors (e.g., DNA‑PK inhibitors) or with cisplatin alone, positioning C2 as a unique tool for studying repair‑pathway compensation mechanisms [1].

Theranostic Imaging & Chemotherapy Studies

The integrated naphthalimide fluorophore enables real‑time tracking of drug distribution and tumor accumulation without the need for an external label, a feature absent from all conventional platinum drugs and NHEJ inhibitors. This makes C2 a strong candidate for preclinical theranostic workflows, where researchers require simultaneous therapeutic action and spatiotemporal monitoring of drug localization in resistant tumor models [1].

Application

Selection Property

Validation Focus

Cisplatin‑resistant NSCLC xenograft studies

Triple‑action Pt(II) complex with dual repair inhibition

Verify restored tumor‑growth inhibition endpoint and repair‑protein down‑regulation

NHEJ/HR cross‑talk mechanistic dissection

Simultaneous Ku70 and Rad51 suppression

Validate coordinate repair‑pathway blockade and compensatory signaling

Preclinical theranostic imaging workflows

Integrated naphthalimide fluorophore without external label

Monitor drug distribution and tumor accumulation in resistant models

• [1] Wang, X., Wang, Y., Gou, S., & Chen, F. (2020). A trifunctional Pt(II) complex alleviates the NHEJ/HR-related DSBs repairs to evade cisplatin-resistance in NSCLC. Bioorganic Chemistry, 104, 104210. View Source